Cas no 2034505-57-0 (N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide)

• Product Name: N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• CAS No: 2034505-57-0
• MF: C₂₄H₂₄N₄O₃
• MW: 416.472365379334
• CID: 5336421
• Update Time: 2025-10-23

N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide
• N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide

• Inchi： 1S/C24H24N4O3/c1-16-23(18-6-4-3-5-7-18)17(2)27(26-16)15-14-25-24(31)19-8-10-20(11-9-19)28-21(29)12-13-22(28)30/h3-11H,12-15H2,1-2H3,(H,25,31)
• InChI Key： PZNMCEZPAJRQQM-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1C=CC(=CC=1)C(NCCN1C(C)=C(C2C=CC=CC=2)C(C)=N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 654
• XLogP3: 2.3
• Topological Polar Surface Area: 84.3

Additional information on N-[2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide

Professional Introduction of Compound CAS No. 2034505-57-0: N-[2-(3,5-Dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide

The compound CAS No. 2034505-57-0, also known as N-[2-(3,5-Dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and functionalities.

At the core of this compound lies the benzamide moiety, which serves as a versatile platform for functionalization. The benzamide group is known for its stability and reactivity, making it a cornerstone in the synthesis of bioactive molecules. The presence of the pyrazole ring in the structure introduces additional complexity and functionality. Pyrazole derivatives are widely studied for their role in medicinal chemistry, particularly in the design of kinase inhibitors and anti-inflammatory agents.

The substituents on the pyrazole ring—specifically the 3,5-dimethyl groups—play a crucial role in modulating the electronic properties and steric effects of the molecule. These groups enhance the compound's ability to interact with biological targets, such as enzymes or receptors, thereby increasing its potential as a therapeutic agent. Furthermore, the phenyl group attached to the pyrazole ring contributes to aromaticity and hydrophobicity, which are essential for membrane permeability and binding affinity.

A notable feature of this compound is the presence of a 2,5-dioxopyrrolidine group attached to the benzamide moiety. This cyclic structure is known for its stability under physiological conditions and its ability to act as a bioisostere or prodrug component. Recent studies have highlighted the importance of such groups in improving drug delivery systems by enhancing solubility and bioavailability.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazole ring through condensation reactions, followed by alkylation to introduce the ethyl group. The introduction of the benzamide moiety typically involves amide bond formation under optimized conditions to ensure high yields and purity.

In terms of pharmacological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The compound's ability to modulate these targets suggests its role in anticancer therapy, though further research is required to validate these findings.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in biological systems with greater accuracy. Molecular docking studies have revealed favorable interactions with key residues in target proteins, indicating a strong binding affinity. Additionally, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, shedding light on its reactivity and selectivity.

The application of green chemistry principles in synthesizing this compound has also been explored. Researchers have developed eco-friendly methods that minimize waste generation and reduce reliance on hazardous reagents. These methods not only enhance sustainability but also align with current regulatory standards for chemical manufacturing.

In conclusion, CAS No. 2034505-57-0 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable asset in both academic research and industrial applications. Continued exploration into its properties will undoubtedly unlock new avenues for innovation and therapeutic development.